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Compound of Interest

Compound Name: 3-(Pyrimidin-4-yl)propanoic acid

CAS No.: 819850-17-4

Cat. No.: B1439017

Get Quote

Official IUPAC Name: 3-(Pyrimidin-4-yl)propanoic acid

Introduction
3-(Pyrimidin-4-yl)propanoic acid is a heterocyclic carboxylic acid that belongs to the broader

class of pyrimidine derivatives. The pyrimidine core, a fundamental component of nucleic acids,

imparts significant biological relevance to its derivatives, making them a subject of considerable

interest in medicinal chemistry and drug discovery. Molecules incorporating the pyrimidine

scaffold are known to exhibit a wide array of pharmacological activities, including but not limited

to antimicrobial, antiviral, and anticancer properties. This guide provides a comprehensive

overview of the available technical information on 3-(pyrimidin-4-yl)propanoic acid, focusing

on its chemical identity, structural characteristics, and potential as a scaffold in the

development of novel therapeutic agents. While this specific molecule is not as extensively

studied as some of its analogues, this guide will synthesize the existing data and provide a

framework for future research and application.

Chemical Identity and Physicochemical Properties
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A precise understanding of the chemical and physical properties of 3-(pyrimidin-4-
yl)propanoic acid is fundamental for its application in research and development. These

properties influence its reactivity, solubility, and pharmacokinetic profile.

Property Value Source

IUPAC Name
3-(pyrimidin-4-yl)propanoic

acid
PubChem

Molecular Formula C₇H₈N₂O₂ PubChem

Molecular Weight 152.15 g/mol PubChem

Canonical SMILES C1=CN=C(C=N1)CCC(=O)O PubChem

InChIKey
VWNJMRNPQZKKAU-

UHFFFAOYSA-N
PubChem

CAS Number 206956-61-0 PubChem

Note: Experimental data on properties such as pKa, logP, and aqueous solubility are not readily

available in the current literature. These values would need to be determined experimentally or

through computational prediction for drug development purposes.

Synthesis and Characterization
While a specific, detailed synthesis protocol for 3-(pyrimidin-4-yl)propanoic acid is not widely

published, its structure suggests a logical synthetic approach based on established organic

chemistry principles. A plausible synthetic route is outlined below, providing a conceptual

framework for its preparation.

Conceptual Synthesis Workflow
The synthesis of 3-(pyrimidin-4-yl)propanoic acid could likely be achieved through a multi-

step process starting from a suitable pyrimidine precursor.

4-Methylpyrimidine 4-(Bromomethyl)pyrimidine

 Radical
 Bromination Diethyl (pyrimidin-4-ylmethyl)malonate

 Malonic Ester
 Synthesis 3-(Pyrimidin-4-yl)propanoic acid

 Hydrolysis &
 Decarboxylation 
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Caption: Conceptual workflow for the synthesis of 3-(pyrimidin-4-yl)propanoic acid.

Step-by-Step Experimental Protocol (Hypothetical)
This protocol is a representative example based on standard organic synthesis techniques and

would require optimization and validation.

Step 1: Bromination of 4-Methylpyrimidine.

Rationale: To introduce a reactive handle at the methyl group for subsequent carbon-

carbon bond formation.

Procedure: 4-Methylpyrimidine would be treated with a brominating agent such as N-

bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide in a

suitable solvent (e.g., carbon tetrachloride) under reflux.

Step 2: Malonic Ester Synthesis.

Rationale: To form the propanoic acid backbone through alkylation of diethyl malonate.

Procedure: The crude 4-(bromomethyl)pyrimidine from the previous step would be reacted

with diethyl malonate in the presence of a base, such as sodium ethoxide, in ethanol.

Step 3: Hydrolysis and Decarboxylation.

Rationale: To convert the diester to the final carboxylic acid.

Procedure: The resulting diethyl (pyrimidin-4-ylmethyl)malonate would be subjected to

acidic or basic hydrolysis to cleave the ester groups, followed by heating to induce

decarboxylation and yield 3-(pyrimidin-4-yl)propanoic acid.

Characterization
The identity and purity of the synthesized 3-(pyrimidin-4-yl)propanoic acid would be

confirmed using standard analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the chemical structure.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the

carboxylic acid O-H and C=O stretches.

Potential Biological Activity and Applications in
Drug Discovery
The pyrimidine moiety is a well-established pharmacophore in medicinal chemistry. Its

presence in 3-(pyrimidin-4-yl)propanoic acid suggests a range of potential biological

activities.

As a Scaffold for Novel Therapeutics
The structure of 3-(pyrimidin-4-yl)propanoic acid, featuring a carboxylic acid group and a

heterocyclic pyrimidine ring, makes it an attractive starting point for the synthesis of a diverse

library of compounds. The carboxylic acid can be readily converted to amides, esters, and

other derivatives, allowing for the exploration of structure-activity relationships (SAR).

Potential Therapeutic Areas
Given the broad biological activities of pyrimidine derivatives, 3-(pyrimidin-4-yl)propanoic
acid and its analogues could be investigated for a variety of therapeutic applications, including:

Oncology: Many pyrimidine-based compounds are used as anticancer agents.

Infectious Diseases: The pyrimidine ring is a key component of several antibacterial and

antiviral drugs.

Inflammation: Certain pyrimidine derivatives have demonstrated anti-inflammatory

properties.

Logical Relationship of Drug Discovery Potential
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Caption: The role of 3-(pyrimidin-4-yl)propanoic acid in a drug discovery pipeline.

Conclusion and Future Directions
3-(Pyrimidin-4-yl)propanoic acid represents a molecule with significant untapped potential in

the field of medicinal chemistry. While the current body of literature on this specific compound

is limited, its structural features suggest that it could serve as a valuable building block for the

synthesis of novel bioactive molecules. Future research should focus on developing and
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optimizing a robust synthetic route, followed by a thorough characterization of its

physicochemical properties. Subsequent biological screening of a library of its derivatives could

uncover novel therapeutic applications, contributing to the ever-expanding landscape of

pyrimidine-based pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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